![molecular formula C17H18ClNO4 B4671857 2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide](/img/structure/B4671857.png)
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide
Overview
Description
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide, also known as GW501516, is a synthetic drug that is classified as a PPARδ (peroxisome proliferator-activated receptor delta) agonist. It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but it gained popularity as a performance-enhancing drug among athletes and bodybuilders due to its ability to increase endurance and fat burning.
Mechanism of Action
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide works by activating PPARδ, a nuclear receptor that plays a crucial role in regulating metabolism and energy homeostasis. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in increased energy production and improved metabolic function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased endurance, fat burning, and muscle growth. It has also been shown to improve lipid profile, reduce inflammation, and enhance insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide has several advantages for lab experiments, including its ability to improve metabolic function and energy production, which can be beneficial for studying metabolic diseases. However, its potential for off-target effects and toxicity should be carefully considered when designing experiments.
Future Directions
There are several potential future directions for research on 2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide, including its use as a therapeutic agent for metabolic and cardiovascular diseases, its potential as a performance-enhancing drug, and its role in regulating mitochondrial function and oxidative stress. Further studies are needed to fully understand the mechanisms of action and potential benefits and risks of this compound.
Scientific Research Applications
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases, such as obesity, diabetes, dyslipidemia, and atherosclerosis. It has been shown to improve insulin sensitivity, reduce inflammation, and increase fat oxidation in animal models.
Properties
IUPAC Name |
2-(2-chlorophenoxy)-N-(2,4-dimethoxyphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4/c1-11(23-15-7-5-4-6-13(15)18)17(20)19-14-9-8-12(21-2)10-16(14)22-3/h4-11H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCXVYSCBYWBOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=C(C=C1)OC)OC)OC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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